Cas no 2245262-44-4 (1,4-Benzenedicarboxaldehyde, 2,5-bis[2-(2-azidoethoxy)ethoxy]-)

• Product Name: 1,4-Benzenedicarboxaldehyde, 2,5-bis[2-(2-azidoethoxy)ethoxy]-
• CAS No: 2245262-44-4
• MF: C₁₆H₂₀N₆O₆
• MW: 392.37
• CID: 5037025
• Update Time: 2025-05-25

1,4-Benzenedicarboxaldehyde, 2,5-bis[2-(2-azidoethoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• 1,?4-?Benzenedicarboxaldeh?yde, 2,?5-?bis[2-?(2-?azidoethoxy)?ethoxy]?-
• 2,5-bis(2-(2-azidoethoxy)ethoxy)terephthalaldehyde
• 1,4-Benzenedicarboxaldehyde, 2,5-bis[2-(2-azidoethoxy)ethoxy]-

• Inchi： 1S/C16H20N6O6/c17-21-19-1-3-25-5-7-27-15-9-14(12-24)16(10-13(15)11-23)28-8-6-26-4-2-20-22-18/h9-12H,1-8H2
• InChI Key： DHQQFDVNFCOJHK-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=O)C(OCCOCCN=[N+]=[N-])=CC=1C=O)CCOCCN=[N+]=[N-]

Additional information on 1,4-Benzenedicarboxaldehyde, 2,5-bis[2-(2-azidoethoxy)ethoxy]-

Introduction to 1,4-Benzenedicarboxaldehyde, 2,5-bis[2-(2-azidoethoxy)ethoxy] (CAS No. 2245262-44-4)

1,4-Benzenedicarboxaldehyde, 2,5-bis[2-(2-azidoethoxy)ethoxy], identified by its CAS number 2245262-44-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzene derivatives, characterized by the presence of aldehyde functional groups and ether side chains. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The chemical structure of 1,4-Benzenedicarboxaldehyde, 2,5-bis[2-(2-azidoethoxy)ethoxy] consists of a benzene ring substituted with two aldehyde groups at the 1 and 4 positions, and bis[2-(2-azidoethoxy)ethoxy] groups at the 2 and 5 positions. This configuration imparts a high degree of reactivity, making it a versatile building block for further chemical modifications. The presence of azido groups in the side chains introduces potential sites for nucleophilic substitution reactions, which can be exploited to introduce diverse functional moieties into the molecule.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The aldehyde groups in 1,4-Benzenedicarboxaldehyde, 2,5-bis[2-(2-azidoethoxy)ethoxy] can participate in condensation reactions with various nucleophiles, including amines and thiols, to form Schiff bases or thiazolidines. These derivatives have shown promise in preclinical studies as modulators of enzyme activity and receptor binding. For instance, Schiff base derivatives derived from this compound have been investigated for their ability to inhibit kinases and phosphodiesterases involved in cancer signaling pathways.

The ether side chains in 1,4-Benzenedicarboxaldehyde, 2,5-bis[2-(2-azidoethoxy)ethoxy] contribute to the solubility and bioavailability of the compound, making it suitable for formulation into drug delivery systems. Additionally, the azido groups can be selectively reduced to amino groups using catalytic hydrogenation or other reducing agents. This transformation allows for further functionalization via amide or urea bond formation, expanding the library of possible derivatives with tailored biological activities.

Recent advancements in synthetic methodologies have enabled more efficient preparation of 1,4-Benzenedicarboxaldehyde, 2,5-bis[2-(2-azidoethoxy)ethoxy] through multi-step reactions starting from commercially available precursors. These methods often involve palladium-catalyzed cross-coupling reactions to construct the benzene ring and introduce the aldehyde and ether functionalities. The use of transition metal catalysts has significantly improved yields and reduced reaction times while maintaining high selectivity.

The pharmacological profile of 1,4-Benzenedicarboxaldehyde, 2,5-bis[2-(2-azidoethoxy)ethoxy] has been studied extensively in vitro and in vivo. Initial screenings have revealed potential anti-inflammatory properties due to interactions with cyclooxygenase (COX) enzymes and lipoxygenase (LOX) pathways. Furthermore, derivatives derived from this compound have demonstrated neuroprotective effects in models of oxidative stress-induced neuronal damage. These findings have prompted further investigation into its role as a lead compound for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of novel analogs has been a focal point in recent research endeavors. By modifying the length or composition of the ether side chains or introducing additional functional groups like hydroxyl or carboxyl moieties at strategic positions on the benzene ring,1,4-Benzenedicarboxaldehyde, CAS No.224526244-4 can be tailored to enhance specific biological activities. Computational modeling techniques have also been employed to predict binding affinities and optimize molecular interactions with target proteins.

The industrial applicability of 1,4-Benzendicarboxaldehyde, CAS No, 224526244-44 has not gone unnoticed by pharmaceutical companies seeking innovative building blocks for drug development programs. Its unique structural features offer opportunities for designing molecules with improved pharmacokinetic profiles compared to existing drugs on the market. Collaborative efforts between academic researchers and industry scientists are increasingly focused on translating laboratory findings into clinical candidates that address unmet medical needs.

The future prospects for this compound are promising as new synthetic routes continue to emerge alongside discoveries about its biological significance expand rapidly across multiple disciplines including organic chemistry,medicinal chemistry,and pharmacology。The ability to modify its structure opens up endless possibilities for creating novel therapeutic agents that could revolutionize treatments for various diseases.